Cas no 639-36-1 (Akuammidine)

Akuammidine is an indole alkaloid naturally occurring in the seeds of Picralima nitida and other Apocynaceae plants. It exhibits structural similarity to akuammine, sharing a common indolenine core. The compound has drawn interest in pharmacological research due to its potential interactions with opioid receptors, though its activity profile differs from classical opioids. Akuammidine is also studied for its role as a biosynthetic intermediate in the production of related alkaloids. Its crystalline form and well-defined molecular structure (C21H24N2O3) facilitate analytical characterization, making it a useful reference standard in phytochemical and medicinal chemistry research. Handling requires standard laboratory precautions for alkaloid compounds.

Akuammidine structure

Product Name:Akuammidine

CAS No:639-36-1

MF:C₂₁H₂₄N₂O₃

MW:352.426865577698

CID:514498

PubChem ID:15558574

Update Time:2025-05-28

Akuammidine Chemical and Physical Properties

Names and Identifiers

- Akuammidine
- Rhazine
- 17-Hydroxysarpagane-16-carboxylic acid methyl ester
- Sarpagan-16-carboxylicacid, 17-hydroxy-, methyl ester
- Rhazin
- [ "" ]
- CS-0128944
- AKOS040761328
- UNII-R0Q989C5D1
- R0Q989C5D1
- methyl (1S,12S,13S,14S,15E)-15-ethylidene-13-(hydroxymethyl)-3,17-diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraene-13-carboxylate
- Sarpagan-16-carboxylic acid, 17-hydroxy-, methyl ester
- 639-36-1
- HY-N7437
- (+)-Akuammidine
- DTXSID201318274
- (2R,3R,4S,5R)-2-((E)-2-methyl-4-(7H-purin-6-ylamino)but-2-enoxy)tetrahydropyran-3,4,5-triol
- DA-60867
- methyl (1S,12S,13S,14S,15E)-15-ethylidene-13-(hydroxymethyl)-3,17-diazapentacyclo(12.3.1.02,10.04,9.012,17)octadeca-2(10),4,6,8-tetraene-13-carboxylate
- (2R,3R,4S,5R)-2-[(E)-2-methyl-4-(7H-purin-6-ylamino)but-2-enoxy]tetrahydropyran-3,4,5-triol
- Inchi： 1S/C21H24N2O3/c1-3-12-10-23-17-9-15(12)21(11-24,20(25)26-2)18(23)8-14-13-6-4-5-7-16(13)22-19(14)17/h3-7,15,17-18,22,24H,8-11H2,1-2H3/b12-3-/t15-,17-,18-,21-/m0/s1
- InChI Key： RCEFXZXHYFOPIE-GJZACXSBSA-N
- SMILES： OC[C@]1(C(=O)OC)[C@@H]2/C(=C\C)/CN3[C@H](C4=C(C5C=CC=CC=5N4)C[C@H]31)C2

Computed Properties

Exact Mass: 352.17900
Monoisotopic Mass: 352.179
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 635
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.6A^2
XLogP3: 1.5

Experimental Properties

Color/Form: Powder
Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 243-246 ºC
Boiling Point: 513°Cat760mmHg
Flash Point: 264°C
Refractive Index: 1.683
Solubility: Very slightly soluble (0.49 g/l) (25 º C),
PSA: 65.56000
LogP: 2.50510

Akuammidine Security Information

Storage Condition：Store at room temperature, 2-8 ℃ is better

Akuammidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z22350-5 mg	Akuammidine	639-36-1		5mg	¥5120.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3367-1 mg	Akuammidine	639-36-1		1mg	￥2595.00	2022-04-26
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TargetMol Chemicals	TN3367-1 mL * 10 mM (in DMSO)	Akuammidine	639-36-1	98%	1 mL * 10 mM (in DMSO)	￥ 3660	2023-09-15
TargetMol Chemicals	TN3367-5mg	Akuammidine	639-36-1		5mg	￥ 3560	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z22350-5mg	Akuammidine	639-36-1		5mg	¥5120.0	2023-09-05
A2B Chem LLC	AG79240-5mg	Akuammidine	639-36-1		5mg	$635.00	2024-04-19
TargetMol Chemicals	TN3367-1 ml * 10 mm	Akuammidine	639-36-1		1 ml * 10 mm	￥ 3660	2024-07-20